1-(But-3-en-1-yl)-1H-imidazole

• CAS No.: 108412-94-8
• Molecular Formula: C7H10N2
• Molecular Weight: 122.17 g/mol
• IUPAC Name: 1-but-3-enylimidazole
• InChI: InChI=1S/C7H10N2/c1-2-3-5-9-6-4-8-7-9/h2,4,6-7H,1,3,5H2
• InChI Key: LFXVROMKMIUYTC-UHFFFAOYSA-N
• SMILES: C=CCCN1C=CN=C1
• Synonyms: 1H-Imidazole,1-(3-butenyl)-(9CI)

Description

1-(But-3-en-1-yl)-1H-imidazole is a heterocyclic compound featuring an imidazole core substituted at the N1 position with a but-3-en-1-yl group (CH₂CH₂CH=CH₂). This structure confers unique electronic and steric properties, making it a versatile intermediate in medicinal chemistry and materials science. The compound’s synthesis typically involves transition metal-catalyzed allylation or nucleophilic substitution reactions, as seen in structurally related analogs .

Comparison with Similar Compounds

Table 1: Key Structural Analogs and Substituent Characteristics

Compound Name	Substituent(s)	Key Structural Features	Reference
1-(But-3-en-1-yl)-1H-imidazole	But-3-en-1-yl (CH₂CH₂CH=CH₂)	Alkenyl chain; moderate steric bulk
1-(But-3-en-1-yl)-2-nitro-1H-imidazole	But-3-en-1-yl + nitro (-NO₂)	Electron-withdrawing nitro group
1-Benzyl-1H-imidazole	Benzyl (C₆H₅CH₂)	Aromatic bulk; increased lipophilicity
1-(4-Bromophenyl)-1H-imidazole	4-Bromophenyl (Br-C₆H₄)	Halogenated aromatic; photophysical activity
1-Allyl-1H-benzo[d]imidazole	Allyl (CH₂CH=CH₂)	Shorter alkenyl chain; π-conjugation

Key Observations :

• Electronic Effects : The nitro group in 1-(But-3-en-1-yl)-2-nitro-1H-imidazole reduces imidazole basicity compared to the parent compound, altering reactivity in electrophilic substitutions .
• Steric Considerations : Benzyl and aryl substituents (e.g., 4-bromophenyl) introduce greater steric hindrance than alkenyl chains, affecting binding in biological targets .

Metal-Catalyzed Allylation

The Pd-catalyzed α-allylation method used for synthesizing 1-benzyl-2-(but-3-en-1-yl)-1H-benzo[d]imidazole (88% yield) highlights the efficiency of transition metal catalysis in introducing alkenyl groups . In contrast, nitro-substituted analogs often require nitration under acidic conditions, which may reduce yields due to competing side reactions .

One-Pot and Solvent-Free Methods

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound Name	Melting Point (°C)	Solubility (Polar vs. Nonpolar)	Spectral Data (¹H NMR Shifts)	Reference
1-(But-3-en-1-yl)-1H-imidazole	Not reported	Moderate in DMSO	δ 5.6–5.8 (alkenyl protons)
1-Allyl-5-phenyl-1H-indol-3-yl analogs	279–320	Low in water; high in CHCl₃	δ 7.2–7.8 (aromatic protons)
1-(4-Bromophenyl)-1H-imidazole	>250	Insoluble in hexane	δ 7.4–7.6 (Br-C₆H₄ protons)

Notes:

• The butenyl group’s alkenyl protons show distinct ¹H NMR shifts (δ 5.6–5.8), aiding structural confirmation .
• Higher melting points in benzyl/aryl-substituted analogs correlate with increased crystallinity .

Table 3: Activity Comparison of Imidazole Derivatives

Compound Class	Biological Activity	ED₅₀/IC₅₀ (μM)	Mechanism/Application	Reference
1-(Naphthylalkyl)-1H-imidazole	Antiepileptic (MES test)	0.8–15.2	Sodium channel modulation
2-(Furan-2-yl)-1H-imidazole-thiazole	Antibacterial (S. aureus)	4.5–12.3	Membrane disruption
1-(4-Bromophenyl)-1H-imidazole	Photoluminescent material	N/A	RTP for optoelectronics
1-(But-3-en-1-yl)-2-nitro-1H-imidazole	Potential antiparasitic (inferred)	Not tested	Nitro group redox activation

Key Findings :

• Antiepileptic imidazoles with bulky substituents (e.g., naphthylalkyl) exhibit lower ED₅₀ values, suggesting enhanced blood-brain barrier penetration .